Cas no 2228820-38-8 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine
• CAS No: 2228820-38-8
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 6009844
• PubChem ID: 165865867
• Update Time: 2025-08-02

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine
• 2228820-38-8
• 3-[(4-chloro-1-ethyl-1H-imidazol-5-yl)oxy]piperidine
• EN300-1997192

• Inchi： 1S/C10H16ClN3O/c1-2-14-7-13-9(11)10(14)15-8-4-3-5-12-6-8/h7-8,12H,2-6H2,1H3
• InChI Key： QVSLQJDNGVQLMG-UHFFFAOYSA-N
• SMILES： ClC1=C(N(C=N1)CC)OC1CNCCC1

Computed Properties

• Exact Mass: 229.0981898g/mol
• Monoisotopic Mass: 229.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine

Professional Introduction to Compound with CAS No. 2228820-38-8 and Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine

The compound with the CAS number 2228820-38-8 and the product name 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both imidazole and piperidine moieties, which are well-documented for their role in modulating biological pathways and interactions.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds that exhibit pharmacological activity. The 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine molecule stands out due to its ability to interact with multiple targets, making it a promising candidate for further investigation. The presence of the 4-chloro substituent on the imidazole ring is particularly noteworthy, as it can influence the electronic properties of the molecule and enhance its binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential in the treatment of various neurological disorders. Studies have indicated that molecules containing the piperidine scaffold often exhibit properties that make them suitable for use as central nervous system (CNS) agents. The 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine structure combines this favorable characteristic with the known bioactivity of imidazole derivatives, suggesting a synergistic effect that could lead to enhanced therapeutic outcomes.

Furthermore, the compound’s chemical stability and solubility profile make it an attractive candidate for further pharmacokinetic studies. These properties are crucial for determining how effectively a drug can be absorbed, distributed, metabolized, and excreted by the body. Preliminary experiments have shown promising results regarding its stability under various conditions, which is essential for formulating an effective pharmaceutical product.

The synthesis of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine involves a multi-step process that requires precise control over reaction conditions. The introduction of the 4-chloro group at the 5-position of the imidazole ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve this goal.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine interacts with biological targets at the atomic level. These simulations have helped researchers predict potential side effects and optimize drug design for improved efficacy.

In addition to its therapeutic potential, this compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key pathological process underlying many diseases, and targeting inflammatory pathways can lead to significant therapeutic benefits. The unique structural features of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)oxypiperidine suggest that it may modulate inflammatory responses by interacting with specific enzymes and receptors involved in these pathways.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like 3-(4-chloro-1-ethyl-1H-imidazol-5-yloxy)piperidine offer hope by providing novel chemical entities that can be refined through iterative design and optimization. The combination of experimental synthesis and computational analysis allows for a more efficient discovery pipeline, reducing the time required to bring new treatments to market.

As research continues to uncover new applications for this class of compounds, it is likely that we will see further developments in their use for treating a wide range of conditions. The flexibility inherent in its molecular structure allows for modifications that can fine-tune its pharmacological properties, making it a versatile tool for medicinal chemists.

In conclusion, 3-(4-chloro-l ethyl-l H -imidazol -5 -yl)oxypiperidine (CAS No. 2228820 38 8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of drug design evolves, compounds like this one will continue to play a crucial role in advancing therapeutic strategies across multiple disease areas.